Cas no 930420-25-0 (N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide
• CAS No: 930420-25-0
• MF: C₁₆H₁₇F₃N₂O₂
• MW: 326.313594579697
• CID: 5981620
• PubChem ID: 17422160
• Update Time: 2025-06-14

N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• AB01295209-01
• NCGC00291564-01
• EN300-26685201
• 930420-25-0
• N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide
• Z197561822
• AKOS033705418

• Inchi： 1S/C16H17F3N2O2/c17-16(18,19)12-6-2-3-7-13(12)23-10-14(22)21-15(11-20)8-4-1-5-9-15/h2-3,6-7H,1,4-5,8-10H2,(H,21,22)
• InChI Key： YWUKLOHNNHHNST-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1OCC(NC1(C#N)CCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 326.12421228g/mol
• Monoisotopic Mass: 326.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.1Ų

Additional information on N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide

Comprehensive Overview of N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide (CAS No. 930420-25-0)

N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide (CAS No. 930420-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The molecule combines a cyanocyclohexyl moiety with a trifluoromethylphenoxy acetamide group, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its potential as a bioactive intermediate, given the increasing demand for fluorinated compounds in drug discovery and crop protection.

In recent years, the compound has been explored for its role in enzyme inhibition and receptor modulation, aligning with the growing focus on targeted therapies in the pharmaceutical industry. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Additionally, its cyano functionality offers opportunities for further derivatization, which is crucial for structure-activity relationship (SAR) studies.

The synthesis of N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide typically involves multi-step organic reactions, including amide coupling and ether formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of high-throughput screening and preclinical development. Its CAS No. 930420-25-0 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers and regulatory bodies.

From an industrial perspective, the compound's potential extends to agrochemical formulations, where fluorinated compounds are increasingly used to enhance pesticide efficacy and environmental stability. The phenoxyacetamide backbone is particularly noteworthy for its herbicidal properties, making it a subject of interest in sustainable agriculture research. This aligns with global trends toward green chemistry and reduced environmental impact.

Analytical characterization of N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise identification and quality control. These methods are critical for compliance with Good Manufacturing Practices (GMP) and regulatory standards in the chemical and pharmaceutical industries.

In summary, N-(1-cyanocyclohexyl)-2-[2-(trifluoromethyl)phenoxy]acetamide (CAS No. 930420-25-0) represents a promising compound with diverse applications in drug discovery, agrochemical development, and material science. Its unique structural attributes and functional groups make it a valuable tool for researchers aiming to address contemporary challenges in healthcare and sustainable agriculture.